Cas no 62178-12-5 (4-[2-(4-propoxyphenyl)-1,3-thiazol-4-yl]aniline)

4-[2-(4-propoxyphenyl)-1,3-thiazol-4-yl]aniline structure
62178-12-5 structure
Product Name:4-[2-(4-propoxyphenyl)-1,3-thiazol-4-yl]aniline
CAS No:62178-12-5
MF:C18H18N2OS
MW:310.413322925568
CID:956269
PubChem ID:322942
Update Time:2025-04-19

4-[2-(4-propoxyphenyl)-1,3-thiazol-4-yl]aniline Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(4-propoxyphenyl)-1,3-thiazol-4-yl]aniline
    • AC1L87J0
    • NSC281624
    • NSC-281624
    • DTXSID20314232
    • SMR000528834
    • CHEMBL1449700
    • 62178-12-5
    • DS-014745
    • MLS000756635
    • Inchi: 1S/C18H18N2OS/c1-2-11-21-16-9-5-14(6-10-16)18-20-17(12-22-18)13-3-7-15(19)8-4-13/h3-10,12H,2,11,19H2,1H3
    • InChI Key: SUAHZHDVKMLWKM-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC(=CC=2)N)N=C1C1C=CC(=CC=1)OCCC

Computed Properties

  • Exact Mass: 310.11414
  • Monoisotopic Mass: 310.11398438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • PSA: 48.14
  • LogP: 5.42930
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